Cas no 22751-23-1 (2-(2-nitrophenyl)acetyl chloride)

• Product Name: 2-(2-nitrophenyl)acetyl chloride
• CAS No: 22751-23-1
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD12025045
• CID: 277866
• PubChem ID: 140956
• Update Time: 2025-08-03

2-(2-nitrophenyl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetyl chloride,2-nitro-
• (2-Nitrophenyl)acetyl chloride
• 2-(2-nitrophenyl)acetyl chloride
• (2-nitro-phenyl)-acetyl chloride
• (2-Nitro-phenyl)-acetylchlorid
• 2-Nitrobenzeneacetyl chloride
• 2-nitrophenylacetyl chloride
• AC1L3I28
• NSC125195
• o-Nitrophenylacetyl chloride
• NSC 125195
• AKOS030229121
• 2-(2-nitrophenyl)ethanoyl chloride
• 2-nitrophenyacetyl chloride
• NSC-125195
• 2-(2-nitrophenyl) acetyl chloride
• SCHEMBL730581
• 2-nitrophenyl-acetic acid chloride
• [O-][N+](=O)C1=CC=CC=C1CC(Cl)=O
• J-510169
• BKTDBYAOZVFUNR-UHFFFAOYSA-N
• MFCD12025045
• Benzeneacetyl chloride, 2-nitro-
• 22751-23-1
• DTXSID30177299

• MDL： MFCD12025045
• Inchi： 1S/C8H6ClNO3/c9-8(11)5-6-3-1-2-4-7(6)10(12)13/h1-4H,5H2
• InChI Key： BKTDBYAOZVFUNR-UHFFFAOYSA-N
• SMILES： ClC(CC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.00368
• Monoisotopic Mass: 199.003621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9

Experimental Properties

• Density: 1.399
• Boiling Point: 301°Cat760mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.576
• PSA: 60.21
• LogP: 2.42590

Additional information on 2-(2-nitrophenyl)acetyl chloride

2-(2-Nitrophenyl)Acetyl Chloride (CAS No. 22751-23-1): A Comprehensive Overview

The compound 2-(2-nitrophenyl)acetyl chloride (CAS No. 22751-23-1) is a significant organic chemical entity with a diverse range of applications in various scientific and industrial domains. This compound, characterized by its nitrophenyl group and acetyl chloride functionality, has garnered attention due to its unique chemical properties and potential for further functionalization. Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis routes and applications for this compound, making it a focal point in contemporary chemical research.

Structural Insights and Physical Properties: The molecular structure of 2-(2-nitrophenyl)acetyl chloride comprises a benzene ring substituted with a nitro group at the para position relative to the acetyl chloride moiety. This arrangement imparts distinct electronic properties, influencing the compound's reactivity and stability. The nitro group acts as an electron-withdrawing substituent, enhancing the electrophilic character of the acetyl chloride group, which is crucial for its participation in nucleophilic acyl substitution reactions. Physically, the compound is typically a colorless to pale yellow liquid with a characteristic pungent odor. Its melting point and boiling point are critical parameters that determine its suitability for various chemical processes.

Synthesis and Mechanistic Considerations: The synthesis of 2-(2-nitrophenyl)acetyl chloride involves the reaction of o-nitrobenzaldehyde with an appropriate acylating agent under controlled conditions. Recent studies have focused on optimizing reaction conditions to enhance yield and purity, employing techniques such as catalytic activation or solvent engineering. The mechanism of formation typically involves the generation of an intermediate acylium ion, which subsequently reacts with the aromatic aldehyde to form the desired product. Understanding these mechanistic details is essential for scaling up production and ensuring consistent quality.

Applications in Organic Synthesis: 2-(2-Nitrophenyl)acetyl chloride serves as a versatile building block in organic synthesis, particularly in the construction of complex molecules with aromatic frameworks. Its reactivity towards nucleophiles makes it an ideal precursor for synthesizing amides, esters, and other derivatives. For instance, reactions with primary amines yield corresponding amides, which are valuable intermediates in pharmaceutical chemistry. Additionally, its use in peptide synthesis has been explored, leveraging its ability to facilitate efficient coupling reactions under mild conditions.

Role in Medicinal Chemistry: In the realm of medicinal chemistry, 2-(2-nitrophenyl)acetyl chloride has been employed as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. Recent research highlights its utility in designing inhibitors for enzymes such as kinases and proteases. The nitrophenyl group contributes to molecular recognition through hydrogen bonding and π-π interactions, while the acetyl group provides flexibility for functionalization. These attributes make it a valuable tool in drug discovery programs aimed at addressing unmet medical needs.

Environmental Considerations and Safety: While 2-(2-nitrophenyl)acetyl chloride is not classified as a hazardous substance under standard regulations, proper handling is essential due to its reactive nature. Exposure to moisture or strong bases can lead to rapid decomposition, releasing toxic fumes such as hydrogen chloride gas. Storage in inert containers under dry conditions is recommended to maintain stability and prevent contamination. Occupational exposure limits (OELs) should be adhered to ensure worker safety during manufacturing and handling processes.

Future Directions and Research Opportunities: The ongoing exploration of 2-(2-nitrophenyl)acetyl chloride continues to uncover new avenues for its application across diverse fields. Current research trends focus on its use in green chemistry practices, such as catalytic transformations using renewable resources or biodegradable catalysts. Additionally, investigations into its role as a chiral auxiliary or enantioselective reagent hold promise for advancing asymmetric synthesis methodologies. Collaborative efforts between academic institutions and industry are expected to drive further innovation in this area.

In conclusion, CAS No. 22751-23-1, commonly known as 2-(2-nitrophenyl)acetyl chloride, stands out as a pivotal compound with multifaceted applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties and versatility make it an indispensable tool for researchers seeking to design novel molecules with tailored functionalities. As scientific advancements continue to unfold, this compound will undoubtedly play an increasingly significant role in shaping future discoveries across various disciplines.